Cas no 1405-86-3 (Glycyrrhizic acid)

• Product Name: Glycyrrhizic acid
• CAS No: 1405-86-3
• MF: C₄₂H₆₂O₁₆
• MW: 822.9321
• MDL: MFCD00065194
• CID: 41330
• PubChem ID: 14982
• Update Time: 2025-08-07

Glycyrrhizic acid Chemical and Physical Properties

Names and Identifiers

• glycyrrhizic acid
• (3.beta.,20.beta.)-20-carboxy-11-oxo-30-norolean-12-en-3-yl2-O-.beta.-D-glucopyranuronosyl-.alpha.-D-Glucopyranosiduronicacid
• -12-en-3-yl-2-o-beta-d-glucopyranuronosyl-
• 18-beta-glycyrrhizicacid
• 20beta-carboxy-11-oxo-30-norolean-12-en-3beta-yl-2-o-beta-d-glucopyranuronosyl
• -alpha-d-glucopyranosiduronicacid
• alpha-d-glucopyranosiduronicacid,(3beta,20beta)-20-carboxy-11-oxo-30-norol
• alpha-d-glucopyranosiduronicacid,(3beta,20beta)-20-carboxy-11-oxo-30-norolean
• beta-glycyrrhizin
• GLYCYRRHETINIC ACID GLYCOSIDE
• Glycyrrhizin
• Glycyrrhizic acid
• DerMacrin
• glycyron
• Glycyrrhitin
• Glycyrrhizic
• Glycyrrhizine
• liquorice
• Potenlini
• Glycyrrhizic acid Powder
• 3-O-(2-O-β-D-Glucopyranuronosyl-α-D-glucopyranuronosyl)-18β-glycyrrhetinic acid
• Glycyrrhizinic acid
• 3-O-(2-O-beta-D-Glucopyranuronosyl-alpha-D-glucopyranuronosyl)-18beta-g lycyrrhetinic acid
• NSC 167409
• NSC 234419
• 1405-86-3
• (2S,3R,4S,5R,6R)-6-[(2R,3R,4S,5S,6S)-2-[[(3S,6Ar,6bS,8aS,11S,12aS,14aS,14bS)-11-carboxy-4,4,6a,6b,8a
• .alpha.-D-Glucopyranosiduronic acid,20.beta.)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-.beta.-D-glucopyranuronosyl-
• EN300-717923
• Glycyrrhizinate
• CHEMBL3188637
• Licoricesaponin H2
• DTXSID50859641
• FT-0602820
• 1970133-70-0
• 5-[(6-carboxy-3,4,5-trihydroxyoxan-2-yl)oxy]-6-[(11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl)oxy]-3,4-dihydroxyoxane-2-carboxylic acid
• NSC167409
• 6-((6-carboxy-2-((11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl)oxy)-4,5-dihydroxytetrahydro-2h-pyran-3-yl)oxy)-3,4,5-trihydroxytetrahydro-2h-pyran-2-carboxylic acid
• Glycyrrhetic acid 3-O-[b-D-glucuronopyranosyl-(1->2)-a-D-glucuronopyranoside]
• SY017548
• Glycyram
• Glycyrrhizin, JAN
• NSC234419
• SCHEMBL21424347
• Glycyrrizin
• Glycrrhizin
• MFCD00065194
• 29-Hydroxy-11,29-dioxoolean-12-en-3-yl 2-O-hexopyranuronosylhexopyranosiduronic acid
• CS-0291800
• Monoammonium glycyrrhizate
• (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl-2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
• Ammonium glycyrrhizate
• [1405-86-3]
• (3beta,20beta)-20-Carboxy-11-oxo-30-norolean-12-en-3-yl-2-O-beta-D-glucuronosyl-beta-D-glucosiduronic acid
• 18?-Glycyrrhizic acid ammonium salt
• glycyrrhizinate(3-)
• Glycyrrhizic acid, 2K
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norlean-12-en-3-yl-2-O-beta-1- 7-glucopyranuronosyl-
• glycyrrhizate
• 6FO62043WK
• s2302
• Glycyrrhizic acid, United States Pharmacopeia (USP) Reference Standard
• (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
• (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxy-tetrahydropyran-3-yl]oxy-3,4,5-trihydroxy-tetrahydropyran-2-carboxylic acid
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-
• G0150
• Rizinsan K2 A2 (free acid)
• 4-18-00-05156 (Beilstein Handbook Reference)
• 132215-36-2
• 20BETA-CARBOXY-11-OXO-30-NOROLEAN-12-EN-3BETA-YL-2-O-BE TA-D-GLUCOPYRANURONOSYL-ALPHA-D-GLUCOPYRANOSIDURONIC ACID
• Acid, Glycyrrhizinic
• HSDB 496
• .beta.-glycyrrhizin
• (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• AB01566834_01
• GTPL4688
• Q418705
• Glycyrrhizic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• CS-7695
• BRN 0077922
• alpha-D-glucopyranosiduronic acid, (3 beta,20 beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-
• CHEMBL441687
• GM-1292
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norlean-12-en-3-yl-2-O-beta-1-7-glucopyranuronosyl-
• NSC-167409
• HMDB:0029843
• (2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylicacid
• (3beta,20beta)-20-Carboxy-11-oxo-30-norlean-12-en-3-yl-2-O-beta-1-7-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
• 18-beta-Glycyrrhizic acid
• GLYCYRRHIZIN [HSDB]
• DB13751
• NSC-234419
• GLYCYRRHIZIC ACID (GLYCYRRHIZIN) (CONSTITUENT OF LICORICE) [DSC]
• Tox21_303493
• GLYCYRRHIZIC ACID [MI]
• NCGC00386162-01
• BRD-K83486494-318-01-5
• Glycyrrhizicacid
• ammonium-glycyrrhizinate
• Glizigen
• (2S,3S,4S,5R,6S)-6-{[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxy-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicen-3-yl]oxy}-5-{[(2R,3R,4S,5S,6S)-6-carboxy-3,4,5-trihydroxyoxan-2-yl]oxy}-3,4-dihydroxyoxane-2-carboxylic acid
• AKOS015893086
• beta-Glycyrrhizinic acid
• SCHEMBL17684
• CCG-270511
• GLYCYRRHIZIC ACID [WHO-DD]
• DTXCID6027006
• AS-13001
• (3beta,20beta)-20-Carboxy-11-oxo-30-norlean-12-en-3-yl-2-O-beta-1- 7-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
• Tox21_111520
• Acid, Glycyrrhizic
• Glycyrrhizin [JAN]
• 1ST40365
• 18.beta.-glycyrrhizic acid
• (3.beta.,20.beta.)-20-Carboxy-11-oxo-30-norlean-12-en-3-yl-2-O-.beta.-1- 7-glucopyranuronosyl-.alpha.-D-glucopyranosiduronic acid
• 20beta-Carboxy-11-oxo-30-norolean-12-en-3beta-yl-2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid
• glyzyrrhizin
• GLYCYRRHIZIC ACID [MART.]
• GLYCYRRHIZIC ACID [USP-RS]
• NS00008393
• NCGC00257455-01
• AKOS015969345
• EINECS 215-785-7
• NCGC00183128-01
• EN300-25023649
• 30-hydroxy-11,30-dioxoolean-12-en-3beta-yl (2-O-beta-D-glucopyranosyluronic acid)-alpha-D-glucopyranosiduronic acid
• alpha-D-Glucopyranosiduronic acid, (3beta,20beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl-2-O-beta-D-glucopyranuron osyl-
• CAS-1405-86-3
• Q-201172
• GLYCYRRHIZIN (II)
• Glycyrrhizic acid?
• (3.BETA.,20.BETA.)-20-CARBOXY-11-OXO-30-NOROLEAN-12-EN-3-YL 2-O-.BETA.-D-GLUCOPYRANURONOSYL-.ALPHA.-D-GLUCOPYRANOSIDURONIC ACID
• Tox21_113426
• GLYCYRRHIZIN [II]
• NCGC00386162-02
• CHEBI:15939
• BDBM50185127
• HY-N0184
• E958
• Neo-Umor
• Glycyrrhizin (Glycyrrhizic Acid)
• CCRIS 8444
• DTXSID8047006
• BIDD:ER0363
• 18beta-Glycyrrhizic acid
• UNII-6FO62043WK
• GLYCYRRHIZIC ACID (GLYCYRRHIZIN) (CONSTITUENT OF LICORICE)
• GLYCYRRHIZIC ACID (MART.)
• GLYCYRRHIZIC ACID (USP-RS)
• Glycyrrhizic acid

• MDL： MFCD00065194
• Inchi： 1S/C42H62O16/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54)/t19-,21?,22+,23+,24-,25+,26+,27-,28+,29+,30-,31+,34+,35-,38-,39+,40+,41-,42-/m1/s1
• InChI Key： LPLVUJXQOOQHMX-HADGCLDSSA-N
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C(=O)O[H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])([C@@]([H])(C(=O)O[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C([H])([H])[H])C([H])([H])C([H])([H])[C@@](C(=O)O[H])(C([H])([H])[H])C([H])([H])[C@]5([H])C4=C([H])C([C@]32[H])=O)C1(C([H])([H])[H])C([H])([H])[H]
• BRN： 77922

Computed Properties

• Exact Mass: 822.40400
• Monoisotopic Mass: 822.40378589 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 7
• Complexity: 1730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.7
• Topological Polar Surface Area: 267
• Molecular Weight: 822.9

Experimental Properties

• Color/Form: Powder
• Density: 1.1442 (rough estimate)
• Melting Point: 205-220 °C
• Boiling Point: 971.4°C at 760 mmHg
• Flash Point: 288.1°C
• Refractive Index: 61 ° (C=1.5, EtOH)
• Solubility: Easily soluble in hot water
• PSA: 267.04000
• LogP: 2.24560
• Merck: 4505
• Specific Rotation: +57.0° - +64.0° (c=1.5, EtOH)
• Solubility: It is poorly soluble in cold water, easily soluble in hot water, insoluble in oil, and its hot water solution is viscous and gelatinous after cooling. Soluble in propylene glycol.

Glycyrrhizic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：MD2025000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

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